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Compound of Interest

Compound Name: D-Sorbitol-13C

Cat. No.: B15556727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling protocols for D-Sorbitol-13C, a stable

isotope-labeled sugar alcohol utilized as a tracer in metabolic research and for quantitative

analysis by NMR, GC-MS, or LC-MS.[1][2] Given that specific safety and toxicological data for

the 13C-labeled compound are limited, the guidelines for the unlabeled D-Sorbitol are adopted,

as their properties are expected to be similar.[3]

Product Identification and Properties
D-Sorbitol-13C is a white, solid, odorless powder.[4][5] It is a stable, non-radioactive

isotopologue of D-Sorbitol, where one or more carbon atoms have been replaced with the

carbon-13 isotope. It is soluble in water.[4]

Table 1: Physical and Chemical Properties of D-Sorbitol-13C
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Property Value Source

Molecular Formula C₅¹³CH₁₄O₆ (for single label) [2]

Molecular Weight ~183.16 g/mol (for single label) [6][7]

Appearance White solid/powder [4][5][7]

Melting Point 98-100 °C [7][8]

Solubility Soluble in water [4]

Storage Temperature
Room temperature, away from

light and moisture
[9]

Hygroscopicity Hygroscopic [10][11]

Hazard Identification and Toxicological Data
D-Sorbitol-13C is not classified as a hazardous substance according to the Globally

Harmonized System (GHS). However, it may cause mild irritation upon contact with eyes, skin,

or the respiratory tract.[3][11] Ingestion of large amounts of sorbitol can lead to abdominal pain,

gas, and diarrhea.[12]

Table 2: Toxicological Data for D-Sorbitol (Unlabeled)

Test Result Species Source

Oral LD50 15,900 mg/kg Rat [11][12]

Oral TDLo 1700 mg/kg/d Woman [12]

To the best of current knowledge, the chemical, physical, and toxicological properties of D-
Sorbitol-13C have not been thoroughly investigated.[3] Researchers should handle this

compound with the care appropriate for any laboratory chemical.

Safe Handling and Personal Protective Equipment
(PPE)
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Adherence to good laboratory practices is essential when handling D-Sorbitol-13C.

Engineering Controls:

Use in a well-ventilated area.[12]

Provide appropriate exhaust ventilation at places where dust is formed.[10][13]

Personal Protective Equipment:

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[4]

[11]

Skin Protection: Wear impervious gloves and protective clothing to prevent skin exposure.[4]

[12]

Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory

protection is not typically required.[4] If dust is generated, use a NIOSH-approved respirator.

Hygiene Measures:

Avoid contact with skin, eyes, and clothing.[4][5]

Do not eat, drink, or smoke when handling the product.[12]

Wash hands thoroughly with soap and water after handling.[12]

Launder work clothes separately.[12]
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Safe Handling Workflow for D-Sorbitol-13C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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